2,4-Di-tert-butyl-6-{[(2-{[(3,5-di-tert-butyl-2-methylphenyl)methyl](methyl)amino}ethyl)(methyl)amino]methyl}phenol

• IUPAC Name: 2,4-ditert-butyl-6-[[2-[(3,5-ditert-butyl-2-methylphenyl)methyl-methylamino]ethyl-methylamino]methyl]phenol
• InChI: InChI=1S/C35H58N2O/c1-24-25(18-27(32(2,3)4)20-29(24)34(8,9)10)22-36(14)16-17-37(15)23-26-19-28(33(5,6)7)21-30(31(26)38)35(11,12)13/h18-21,38H,16-17,22-23H2,1-15H3
• InChI Key: RCASTSOEBPOFOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1C(C)(C)C)C(C)(C)C)CN(C)CCN(C)CC2=C(C(=CC(=C2)C(C)(C)C)C(C)(C)C)O
• Molecular Formula: C35H58N2O
• DSSTOX Substance ID: DTXSID70594729
• Molecular Weight: 522.8 g/mol
• CAS RN: 886362-16-9

Description

2,4-Di-tert-butyl-6-{[(2-{[(3,5-di-tert-butyl-2-methylphenyl)methyl](methyl)amino}ethyl)(methyl)amino]methyl}phenol is a useful research compound. Its molecular formula is C35H58N2O and its molecular weight is 522.8 g/mol. The purity is usually 95%.
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Scientific Research Applications

Catalytic Activities and Complex Formation

• The aminoalcohol phenol derivative, including 2,4-di-tert-butyl-6-{[(2-{(3,5-di-tert-butyl-2-methylphenyl)methylamino}ethyl)(methyl)amino]methyl}phenol, was synthesized and used as a ligand for cis-dioxomolybdenum(VI) complexes. These complexes demonstrated catalytic activities in epoxidation and sulfoxidation reactions (Hossain et al., 2017).

Novel Compound Synthesis

• A novel salicyaldimine derivative was synthesized using a similar compound. This process involved a hydroformylation reaction of 2,4-di-tert-butyl phenol and subsequent reactions to produce the derivative (Liu Gong-y, 2013).

Application in Metal Complexes and Oxidation Processes

• Imidotungsten(VI) complexes were created using 2,4-di-tert-butyl-6-{[(2-{(3,5-di-tert-butyl-2-methylphenyl)methylamino}ethyl)(methyl)amino]methyl}phenol as a chelating ligand. These complexes demonstrated unique structural properties and potential for disproportionation reactions (Hänninen et al., 2011).

Phenoxyl Radical Complexes in Oxidation Reactions

• Cu(II) and Zn(II) complexes of phenoxyl radical species, including derivatives of the mentioned compound, were prepared as models for the active form of galactose oxidase. These models provided insights into the enzymatic mechanism of alcohol oxidation (Taki et al., 2000).

Understanding Steric Effects in Chemical Reactions

• Studies on steric effects in the formylation reaction of 2,4-dialkylphenol, including 2,4-di-tert-butylphenol, highlighted the role of alkyl groups in the formation of different types of by-products (Huang et al., 2008).

Polymer Stabilization and Antioxidant Properties

• New monomeric antioxidants containing hindered phenol, synthesized from derivatives of 2,4-di-tert-butyl-6-{[(2-{(3,5-di-tert-butyl-2-methylphenyl)methylamino}ethyl)(methyl)amino]methyl}phenol, showed effective stabilization against thermal oxidation in polymers (Pan et al., 1998).

Mechanism of Action

Butylated hydroxytoluene (BHT), a similar compound, has been shown to inhibit lipid peroxidation. It causes lung injury and promotes tumors in mice, but this may be due to a metabolite of BHT.

Safety and Hazards

The LD 50 of 2,6-Di-tert-butylphenol, a similar compound, is 9200 mg/kg, indicating a low toxicity. It is designated by the U.S. Department of Transportation (DOT) as a marine pollutant.